Cas no 361994-69-6 (6-bromo-N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 361994-69-6
• MF: C₂₃H₁₄BrN₃O₃
• MW: 460.279564380646
• CID: 5946589
• PubChem ID: 1178299
• Update Time: 2025-06-11

6-bromo-N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide
• 6-bromo-N-(3-(imidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 6-bromo-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)-2-oxo-
• 6-Bromo-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)-2-oxo-2H-1-benzopyran-3-carboxamide
• 6-bromo-N-(3-imidazo[1,2-a]pyridin-2-ylphenyl)-2-oxochromene-3-carboxamide
• F0804-1235
• 361994-69-6
• 6-Bromo-2-oxo-2H-chromene-3-carboxylic acid (3-imidazo[1,2-a]pyridin-2-yl-phenyl)-amide
• Oprea1_462558
• ChemDiv1_005569
• SR-01000449390-1
• 6-BROMO-N-(3-{IMIDAZO[1,2-A]PYRIDIN-2-YL}PHENYL)-2-OXO-2H-CHROMENE-3-CARBOXAMIDE
• AKOS002384456
• HMS602N03
• SR-01000449390
• VXPJXYVCPUMBOH-UHFFFAOYSA-N
• SCHEMBL979433
• DTXSID201131753

• Inchi： 1S/C23H14BrN3O3/c24-16-7-8-20-15(10-16)12-18(23(29)30-20)22(28)25-17-5-3-4-14(11-17)19-13-27-9-2-1-6-21(27)26-19/h1-13H,(H,25,28)
• InChI Key： VXPJXYVCPUMBOH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Br)C=C2C=C1C(NC1=CC=CC(C2=CN3C(=N2)C=CC=C3)=C1)=O

Computed Properties

• Exact Mass: 459.02185g/mol
• Monoisotopic Mass: 459.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• pka: 11.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-bromo-N-(3-{imidazo1,2-apyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide

Introduction to 6-bromo-N-(3-{imidazo[1,2-apyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide (CAS No. 361994-69-6)

6-bromo-N-(3-{imidazo[1,2-apyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide, identified by its CAS number 361994-69-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development. The presence of multiple aromatic rings, including a bromine substituent and an imidazo[1,2-a]pyridine moiety, contributes to its complex chemical profile and potential biological activity.

The structure of 6-bromo-N-(3-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide incorporates elements from two distinct pharmacophoric frameworks: the chromene scaffold and the imidazo[1,2-a]pyridine fragment. Chromenes are well-known for their role in various biological processes, including antioxidant and anti-inflammatory effects, while imidazo[1,2-a]pyridines are frequently associated with kinase inhibition and other enzyme-target interactions. The strategic positioning of these functional groups within the molecule suggests a multifaceted interaction with biological targets, which is a key consideration in the design of novel therapeutic agents.

In recent years, there has been a surge in interest regarding the development of small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. The imidazo[1,2-a]pyridine core is particularly noteworthy in this context, as it has been extensively studied for its ability to modulate enzymatic activity. For instance, several imidazo[1,2-a]pyridine derivatives have demonstrated potent inhibitory effects against tyrosine kinases, which are overexpressed in many cancer cell lines. The incorporation of this motif into 6-bromo-N-(3-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide may enhance its binding affinity to such targets while introducing additional structural diversity.

The bromo substituent at the 6-position of the chromene ring adds another layer of complexity to the molecule's chemical behavior. Brominated aromatic compounds are known for their enhanced lipophilicity and metabolic stability, which can be advantageous in drug design. Furthermore, bromine atoms can serve as handles for further functionalization via cross-coupling reactions, allowing for the synthesis of analogs with tailored properties. This flexibility makes 6-bromo-N-(3-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide a valuable intermediate in medicinal chemistry.

From a computational chemistry perspective, the electronic distribution and steric environment of this compound can be predicted using advanced modeling techniques. The presence of electron-withdrawing groups such as the carbonyl and bromine atoms may influence the molecule's reactivity and binding interactions. Additionally, the rigid aromatic system provides a stable framework for docking studies aimed at identifying potential binding pockets on biological targets. Such studies are crucial for understanding how 6-bromo-N-(3-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide interacts with proteins and may inform future modifications to optimize its pharmacological profile.

Recent experimental investigations have begun to explore the biological activity of related compounds within this chemical space. For example, studies on structurally similar molecules have revealed inhibitory effects against various kinases and other enzymes implicated in inflammatory diseases. While specific data on 6-bromo-N-(3-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-2H-chromene-3-carboxamide is still emerging, these preliminary findings suggest that it may exhibit comparable or even enhanced activity due to its unique structural features.

The synthesis of 6-bromo-N-(3-{imidazo[1,2-a]pyridin-2-yl}phenyl)-2 oxo - ̃ H - chromene - ̃ 3 - carboxamide involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps typically include condensation reactions to form the chromene core followed by functionalization at various positions using palladium-catalyzed cross-coupling techniques. The introduction of the bromine atom often occurs early in the synthesis to facilitate subsequent modifications while maintaining regioselectivity.

The pharmacokinetic properties of this compound are also an important consideration during drug development. Factors such as solubility, bioavailability, and metabolic stability must be evaluated to ensure that it behaves favorably in vivo. Computational predictions can provide insights into these properties based on molecular descriptors derived from its structure. Additionally， experimental assays can be conducted to measure key parameters like absorption，distribution，metabolism，and excretion (ADME) profiles，which are critical for assessing its potential as a therapeutic agent.

In conclusion, 6 - bromo - N - ( ̃ 3 - { imidazo [ ̃ 1 , ̃ ₂ - a ] py ridin - ₂ - yl } phen yl ) - ₂ ox o - ₂ H - chrom ene - ₃ carbox amide ( CAS No . 36₁99₄₋₆₉₆ ) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural composition ， incorporating both chromene and imidazo [₁，₂₋a ] py rid ine moieties ， positions it as a valuable scaffold for developing novel bioactive molecules . Ongoing studies aimed at elucidating its biological activity ， synthetic pathways ， and pharmacokinetic properties will further refine our understanding of its therapeutic promise . As research progresses ， this compound may emerge as a key player in addressing various biomedical challenges . p >